2,2-Difluoro-7-methyl-6,7-dihydro-[1,3]dioxolo[4,5-f]benzofuran-7-carboxylic acid

Specification

• Molecular Formula: C11H8F2O5
• Molecular Weight: 258.17 g/mol
• IUPAC Name: 2,2-difluoro-7-methyl-6H-furo[2,3-f][1,3]benzodioxole-7-carboxylic acid
• Standard InChI: InChI=1S/C11H8F2O5/c1-10(9(14)15)4-16-6-3-8-7(2-5(6)10)17-11(12,13)18-8/h2-3H,4H2,1H3,(H,14,15)
• Standard InChI Key: ASLGPFDIJAAUTE-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=CC3=C(C=C21)OC(O3)(F)F)C(=O)O

Introduction

2,2-Difluoro-7-methyl-6,7-dihydro-dioxolo[4,5-f]benzofuran-7-carboxylic acid is a complex organic compound with a molecular formula of C11H8F2O5 and a molecular weight of approximately 258.18 g/mol. This compound is part of a broader class of benzofuran derivatives, which have been studied for their potential biological activities, including anticancer and antimicrobial properties.

Synthesis and Availability

The synthesis of this compound typically involves complex organic chemistry techniques, although specific synthesis methods are not detailed in the available literature. It is commercially available for research purposes from various suppliers, with prices varying based on quantity.

Biological Activity of Related Compounds

Compound Type	Biological Activity
Halogenated Benzofurans	Anticancer, inducing apoptosis
3-Benzofurancarboxylic Acid Derivatives	Antimicrobial against Gram-positive bacteria and fungi

Safety and Handling

Handling of 2,2-Difluoro-7-methyl-6,7-dihydro-dioxolo[4,5-f]benzofuran-7-carboxylic acid requires caution due to potential hazards. The compound is classified with hazard statements H302, H315, H319, and H335, indicating risks of harm if swallowed, causing skin and eye irritation, and respiratory tract irritation. Precautions include wearing protective equipment and avoiding contact with skin and eyes.

Safety Precautions

Hazard Statement	Precautionary Statement
H302: Harmful if swallowed	P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
H315: Causes skin irritation	P280: Wear protective gloves/protective clothing/eye protection/face protection.
H319: Causes serious eye irritation	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.